Cas no 2137630-52-3 (4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde)

• Product Name: 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde
• CAS No: 2137630-52-3
• MF: C₁₄H₁₁F₃N₂O
• MW: 280.245153665543
• CID: 5268133
• Update Time: 2025-05-19

4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[6-(methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde
• Benzaldehyde, 4-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
• 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde

• Inchi： 1S/C14H11F3N2O/c1-18-13-12(14(15,16)17)6-11(7-19-13)10-4-2-9(8-20)3-5-10/h2-8H,1H3,(H,18,19)
• InChI Key： GTJWBVRHEQEUNG-UHFFFAOYSA-N
• SMILES： FC(C1C(NC)=NC=C(C=1)C1C=CC(C=O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 3.1
• Topological Polar Surface Area: 42

Additional information on 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde

Comprehensive Overview of 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde (CAS No. 2137630-52-3)

4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a benzaldehyde moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 2137630-52-3, is often searched by researchers and industry professionals seeking high-purity reagents for drug discovery and development.

The growing interest in trifluoromethylated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Recent studies highlight the role of 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde in developing kinase inhibitors and antimicrobial agents. This aligns with current trends in targeting resistant pathogens and cancer therapies, where pyridine derivatives are gaining traction due to their versatile pharmacological properties.

From a synthetic chemistry perspective, the benzaldehyde functional group in this compound offers excellent reactivity for condensation reactions, enabling the creation of diverse heterocyclic scaffolds. Researchers frequently inquire about its solubility, stability, and storage conditions—key factors for experimental reproducibility. The compound's methylamino substituent further enhances its utility in nucleophilic substitution reactions, a topic widely discussed in organic chemistry forums.

In material science applications, the trifluoromethyl-pyridine core of this molecule contributes to the development of advanced electronic materials. Its electron-withdrawing properties are particularly valuable in designing organic semiconductors and liquid crystals. Industry reports suggest increasing patent filings involving similar structures, reflecting the compound's commercial relevance in specialty chemicals.

Analytical characterization of CAS 2137630-52-3 typically involves HPLC, NMR, and mass spectrometry techniques. Quality control specifications are a common search query among purchasers, emphasizing the need for ≥98% purity in research applications. The compound's spectral data and synthetic protocols are frequently requested in academic circles studying fluorinated building blocks for drug design.

Environmental and safety assessments indicate that proper handling procedures should be followed when working with this compound, though it doesn't fall under hazardous material classifications. This aspect is particularly important for laboratory managers optimizing their chemical inventory management systems while complying with workplace safety regulations.

The global market for fine chemicals containing trifluoromethyl groups continues to expand, with 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde representing an important niche product. Suppliers often highlight its availability in both milligram and kilogram quantities to serve diverse research needs, from initial screening to scale-up studies.

Emerging applications in bioconjugation chemistry have brought renewed attention to this compound, particularly in antibody-drug conjugate development. Its aldehyde group serves as an effective linker for protein modification, addressing a hot topic in targeted cancer therapy research. This connects with frequent searches about site-specific modification techniques in biopharmaceutical development.

Comparative studies with analogous pyridine aldehydes demonstrate this compound's superior reactivity in certain coupling reactions, making it a preferred choice for constructing complex molecular architectures. Detailed kinetic studies and optimization parameters are subjects of ongoing research publications, contributing to its growing reputation in synthetic methodology development.

For computational chemists, the molecular descriptors of 2137630-52-3 provide valuable data for QSAR modeling and virtual screening workflows. The compound's lipophilicity and polar surface area are frequently analyzed parameters when designing new bioactive molecules with improved pharmacokinetic profiles.

The compound's stability under various pH conditions is another area of practical interest, particularly for formulation scientists working on drug delivery systems. Recent forum discussions emphasize its compatibility with common organic solvents, a practical consideration for reaction planning in medicinal chemistry projects.

As regulatory requirements for fluorinated pharmaceuticals become more stringent, the precise characterization of compounds like 4-[6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl]benzaldehyde gains importance. Analytical method development for such specialty chemicals remains an active area of research in quality control laboratories worldwide.

Supply chain transparency for CAS 2137630-52-3 has become increasingly important, with researchers seeking vendors who provide comprehensive technical documentation and batch-specific certificates of analysis. This trend reflects the broader movement toward reproducible research practices in chemical sciences.

Looking forward, the compound's potential in catalysis and material science applications may drive further innovation. Its structural features offer opportunities for developing new ligands and functional materials, subjects that consistently rank high in academic search queries related to advanced organic synthesis.